2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(2-chloro-4-methylphenyl)acetamide

• CAS RN: 892432-91-6
• Molecular Formula: C27H20ClN3O6
• Molecular Weight: 517.92
• IUPAC Name: 2-[3-(1,3-benzodioxol-5-ylmethyl)-2,4-dioxo-[1]benzofuro[3,2-d]pyrimidin-1-yl]-N-(2-chloro-4-methylphenyl)acetamide
• InChI: InChI=1S/C27H20ClN3O6/c1-15-6-8-19(18(28)10-15)29-23(32)13-30-24-17-4-2-3-5-20(17)37-25(24)26(33)31(27(30)34)12-16-7-9-21-22(11-16)36-14-35-21/h2-11H,12-14H2,1H3,(H,29,32)
• InChI Key: WJADDLJEMIJKJL-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC5=C(C=C4)OCO5)OC6=CC=CC=C63)Cl
• solubility: not available

Description

2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(2-chloro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C27H20ClN3O6 and its molecular weight is 517.92. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(2-chloro-4-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(2-chloro-4-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Chemical synthesis and structural characterization form the foundation of research for compounds like 2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(2-chloro-4-methylphenyl)acetamide. Studies typically explore novel synthetic routes or modifications to existing methods to enhance yields, reduce reaction times, or achieve more selective product formation. For example, Tolkunov et al. (2013) synthesized a series of heterocyclic compounds by acylation and cyclocondensation reactions, showcasing the complexity and diversity of synthetic approaches that could be applied to similar compounds (Tolkunov et al., 2013).

Biological Evaluation

The evaluation of biological activities, such as anticancer, anti-inflammatory, and antimicrobial effects, is a critical area of research for compounds like 2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(2-chloro-4-methylphenyl)acetamide. Studies often investigate the interaction of these compounds with biological targets, aiming to elucidate mechanisms of action and potential therapeutic applications. For instance, Rahmouni et al. (2016) synthesized and evaluated novel pyrazolopyrimidines derivatives for their anticancer and anti-5-lipoxygenase activities, indicating the potential for compounds with similar structures to serve as leads in drug discovery processes (Rahmouni et al., 2016).

Antimicrobial and Antitumor Activities

The antimicrobial and antitumor activities of heterocyclic compounds are of significant interest, with research focusing on identifying novel agents that could lead to the development of new therapies for infectious diseases and cancer. Soliman et al. (2009) synthesized tetrahydrobenzothieno pyrimidine and triazolopyrimidine derivatives, evaluating them as potential antimicrobial agents, highlighting the ongoing search for new molecules with effective biological properties (Soliman et al., 2009).